Cas no 59441-32-6 (N-Hexadecanoyl-proline)

• Product Name: N-Hexadecanoyl-proline
• CAS No: 59441-32-6
• MF: C₂₁H₃₉NO₃
• MW: 353.539266824722
• MDL: MFCD00756936
• CID: 57423
• PubChem ID: 15384561
• Update Time: 2025-05-26

N-Hexadecanoyl-proline Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxohexadecyl)-L-proline
• 1-Hexadecanoylpyrrolidine-2-carboxylic acid
• N-HEXADECANOYL-PROLINE
• 1-hexadecanoylproline
• EINECS 261-763-5
• n-C15H31CO-Pro-OH
• N-palmitoyl proline
• N-palmitoyl-L-proline
• palmitoylproline
• I49727TDYF
• XOAIXMQPJQVGRV-IBGZPJMESA-N
• (2S)-1-hexadecanoylpyrrolidine-2-carboxylic acid
• (S)-1-Palmitoylpyrrolidine-2-carboxylicacid
• A1-35584
• NS00056513
• AKOS025311511
• SCHEMBL247341
• A832319
• LMFA08020117
• UNII-I49727TDYF
• n-palmitoylproline
• N-hexadecanoyl-l-proline
• palmitoyl proline
• MFCD00756936
• CHEBI:165557
• L-Proline, 1-(1-oxohexadecyl)-
• 59441-32-6
• DTXSID50974848
• Q27280415
• (S)-1-Palmitoylpyrrolidine-2-carboxylic acid
• PALMITOYL PROLINE [INCI]
• SEPIFEEL ONE
• 261-763-5
• N-Hexadecanoyl-proline

• MDL： MFCD00756936
• Inchi： 1S/C21H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20(23)22-18-15-16-19(22)21(24)25/h19H,2-18H2,1H3,(H,24,25)/t19-/m0/s1
• InChI Key： XOAIXMQPJQVGRV-IBGZPJMESA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 353.29300
• Monoisotopic Mass: 353.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 70-75°C
• PSA: 57.61000
• LogP: 5.48120
• Specific Rotation: -44° (c=1 in MeOH)

N-Hexadecanoyl-proline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on N-Hexadecanoyl-proline

Introduction to N-Hexadecanoyl-proline (CAS No. 59441-32-6)

N-Hexadecanoyl-proline, a compound with the chemical formula C₂₀H₃₉NO₂, is a derivative of proline that features a hexadecanoyl (C₁₆H₃₃O₂) moiety attached to the nitrogen atom of the proline backbone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The CAS number 59441-32-6 serves as a unique identifier for this substance, facilitating its recognition and study in scientific literature and industrial applications.

The synthesis of N-Hexadecanoyl-proline involves the acylation of proline using hexadecanoic acid or its derivatives under controlled conditions. This process typically requires the use of coupling reagents such as thioesters or activated carboxylic acids to ensure high yield and purity. The resulting compound exhibits a high molecular weight, which contributes to its stability and resistance to degradation under various environmental conditions.

One of the most compelling aspects of N-Hexadecanoyl-proline is its potential role in drug delivery systems. The long hydrocarbon chain of the hexadecanoyl group enhances the compound's amphiphilic nature, making it suitable for forming micelles or liposomes that can encapsulate therapeutic agents. These nanostructured carriers have shown promise in improving the bioavailability and targeted delivery of drugs, particularly in oncology and infectious disease treatments. Recent studies have demonstrated that N-Hexadecanoyl-proline-based nanoparticles can effectively protect payloads from enzymatic degradation and enhance cellular uptake, thereby increasing the efficacy of administered drugs.

In addition to its applications in drug delivery, N-Hexadecanoyl-proline has been explored for its potential in biomaterials and tissue engineering. The compound's ability to form stable, biocompatible films makes it an attractive candidate for wound dressings and coatings that promote healing. Researchers have investigated its use in creating hydrogels that can support cell growth and differentiation, which could revolutionize regenerative medicine approaches. The hydrophobic nature of the hexadecanoyl group allows for controlled water absorption, making these materials suitable for applications where moisture management is critical.

The chemical stability of N-Hexadecanoyl-proline is another area of interest. Unlike some other proline derivatives, this compound exhibits excellent resistance to hydrolysis under physiological conditions, ensuring prolonged activity in biological systems. This property is particularly valuable for long-acting pharmaceutical formulations where sustained release is desired. Furthermore, the compound's low toxicity profile has been confirmed through preclinical studies, making it a safe candidate for further development into therapeutic products.

Recent advancements in analytical chemistry have enabled more precise characterization of N-Hexadecanoyl-proline. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions with other biomolecules. These studies have revealed that N-Hexadecanoyl-proline can form stable complexes with peptides and proteins, suggesting potential applications in enzyme inhibition and protein stabilization. Such interactions could be exploited to develop novel therapeutic agents targeting specific biological pathways.

The industrial production of N-Hexadecanoyl-proline has also seen significant improvements in recent years. Process optimization has led to higher yields and reduced costs, making it more accessible for large-scale applications. Manufacturers are increasingly focusing on green chemistry principles to minimize waste and energy consumption during synthesis. For instance, catalytic methods that employ recyclable catalysts have been developed to enhance efficiency while maintaining environmental sustainability.

The future prospects for N-Hexadecanoyl-proline are vast, with ongoing research exploring new applications in nanomedicine, materials science, and biotechnology. As our understanding of its properties grows, so does its potential to contribute to innovative solutions in healthcare and industry. Collaborative efforts between academia and industry are essential to translate these findings into practical products that benefit society.